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Compound of Interest

Compound Name: Gpx4-IN-15

Cat. No.: B15585905 Get Quote

Essential Safety and Handling Guide for Gpx4-
IN-15
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling Gpx4-IN-15. The

following procedures are designed to ensure laboratory safety and maintain the integrity of the

compound.

Compound Information and Potential Hazards
Gpx4-IN-15 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4) and is used for research

purposes to induce ferroptosis, a form of regulated cell death.[1] While a specific Safety Data

Sheet (SDS) for Gpx4-IN-15 is not readily available, data from closely related GPX4 inhibitors

suggests that it should be handled with caution.[2] Similar compounds are classified as

potentially harmful if swallowed and may be toxic to aquatic life.[2] Therefore, it is prudent to

handle Gpx4-IN-15 with a high degree of care, assuming it may be irritating to the mucous

membranes, respiratory tract, eyes, and skin.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all activities involving Gpx4-IN-15 to

determine the necessary PPE.[2] The following table outlines the recommended minimum PPE.
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PPE Component Specification Rationale

Gloves
Chemotherapy-rated, powder-

free nitrile or neoprene gloves.

To prevent skin contact with

the compound.[2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.[2]

Lab Coat
Impermeable, long-sleeved lab

coat.

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of generating aerosols or

dusts.

To prevent inhalation of the

compound.[2]

Operational Plan: From Receipt to Disposal
A structured approach to handling Gpx4-IN-15 is critical for safety and to maintain the

compound's integrity from its arrival in the laboratory to its final disposal.[2]
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Gpx4-IN-15 Handling Workflow

Emergency Procedures

Receiving and Inspection

Storage

Store at recommended temperatures

Stock Solution Preparation

Equilibrate to room temperature before opening

Experimental Use

Use immediately or store aliquots

Spill Management

In case of a spill

Waste Disposal

Dispose of contaminated materials

Dispose of cleanup materials as hazardous waste
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Gpx4-IN-15 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. benchchem.com [benchchem.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Gpx4-IN-
15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585905#personal-protective-equipment-for-
handling-gpx4-in-15]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15585905?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585905?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gpx4-in-15.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Gpx4_IN_9.pdf
https://cdn.caymanchem.com/cdn/msds/10005256m.pdf
https://www.benchchem.com/product/b15585905#personal-protective-equipment-for-handling-gpx4-in-15
https://www.benchchem.com/product/b15585905#personal-protective-equipment-for-handling-gpx4-in-15
https://www.benchchem.com/product/b15585905#personal-protective-equipment-for-handling-gpx4-in-15
https://www.benchchem.com/product/b15585905#personal-protective-equipment-for-handling-gpx4-in-15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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